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Compound of Interest

Compound Name: (+)-Norlirioferine

Cat. No.: B11928294 Get Quote

An In-depth Review of the Aporphine Alkaloid (+)-Norlirioferine as a Plant Secondary

Metabolite

Abstract
(+)-Norlirioferine is a naturally occurring aporphine alkaloid found in various plant species. As

a member of the vast family of isoquinoline alkaloids, it has garnered interest for its potential

biological activities. This technical guide provides a comprehensive overview of (+)-
Norlirioferine, focusing on its role as a secondary metabolite in plants, its chemical and

physical properties, biosynthetic pathway, and known biological activities. This document is

intended for researchers, scientists, and drug development professionals, and includes detailed

experimental protocols and data presented for comparative analysis.

Introduction
Secondary metabolites are organic compounds produced by plants that are not directly

involved in the normal growth, development, or reproduction of the organism. These

compounds, however, play a crucial role in the plant's interaction with its environment, acting

as defense mechanisms against herbivores, pathogens, and environmental stresses. Alkaloids

represent a large and diverse group of secondary metabolites, and among them, the aporphine

alkaloids are notable for their complex chemical structures and significant pharmacological

properties.
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(+)-Norlirioferine is an aporphine alkaloid that has been isolated from several plant species,

including Cryptocarya ferrea and Alseodaphne peduncularis. While research on this specific

compound is not as extensive as for other aporphine alkaloids, this guide synthesizes the

available information to provide a foundational resource for further investigation.

Chemical and Physical Properties
Detailed quantitative data on the physical and chemical properties of (+)-Norlirioferine are not

extensively reported in publicly available literature. However, based on its classification as an

aporphine alkaloid and data from related compounds, some general properties can be inferred.

Property Data

Chemical Formula C₁₈H₁₉NO₄

Molecular Weight 313.35 g/mol

Appearance Typically isolated as a solid.

Solubility

Aporphine alkaloids are generally soluble in

organic solvents like chloroform, methanol, and

ethanol, and poorly soluble in water.[1][2] The

solubility of the related aporphine alkaloid

boldine is high in DMSO and ethanol.

Melting Point
Not reported. The melting point of the related

oxoaporphine alkaloid liriodenine is 282 °C.

Boiling Point Not reported.

CAS Number 86941-27-7

Chemical Structure

An aporphine core structure. The precise

stereochemistry and substitution pattern are

confirmed by spectroscopic methods.

Role as a Secondary Metabolite in Plants
Occurrence
(+)-Norlirioferine has been identified as a constituent of the following plant species:
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Cryptocarya ferrea (Lauraceae family): Isolated from the bark of this species.

Alseodaphne peduncularis (Lauraceae family): Found in the leaves and bark.

The concentration and yield of (+)-Norlirioferine from these plant sources are not well-

documented in the available literature.

Biosynthesis
The biosynthesis of aporphine alkaloids, including presumably (+)-Norlirioferine, originates

from the amino acid L-tyrosine. Tyrosine is converted through a series of enzymatic steps to

(S)-reticuline, which serves as a crucial branch-point intermediate in the biosynthesis of

numerous isoquinoline alkaloids.[3][4] The formation of the characteristic aporphine core

structure occurs via an intramolecular oxidative coupling of (S)-reticuline.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b11928294?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157632/
https://www.researchgate.net/figure/Description-of-the-R-reticuline-to-morphine-biosynthetic-pathway-reconstituted-in-S_fig1_275358908
https://pmc.ncbi.nlm.nih.gov/articles/PMC2900451/
https://www.researchgate.net/figure/Preparation-of-reticuline-type-alkaloids_fig4_360531311
https://en.wikipedia.org/wiki/Aporphine_alkaloids
https://pmc.ncbi.nlm.nih.gov/articles/PMC12284343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12284343/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12284343/
https://www.benchchem.com/product/b11928294#norlirioferine-and-its-role-as-a-secondary-metabolite-in-plants
https://www.benchchem.com/product/b11928294#norlirioferine-and-its-role-as-a-secondary-metabolite-in-plants
https://www.benchchem.com/product/b11928294#norlirioferine-and-its-role-as-a-secondary-metabolite-in-plants
https://www.benchchem.com/product/b11928294#norlirioferine-and-its-role-as-a-secondary-metabolite-in-plants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11928294?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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